Cas no 7196-09-0 (L-Cysteine,N-[(2R)-2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-b-alanyl-)

• Product Name: L-Cysteine,N-[(2R)-2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-b-alanyl-
• CAS No: 7196-09-0
• MF: C₁₂H₂₃N₂O₉PS
• MW: 402.357783555985
• CID: 572189
• PubChem ID: 440304
• Update Time: 2025-04-19

L-Cysteine,N-[(2R)-2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-b-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-[(2R)-2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-b-alanyl-
• (2R)-2-[3-[[(2R)-2-hydroxy-3,3-dimethyl-4-phosphonooxybutanoyl]amino]propanoylamino]-3-sulfanylpropanoic acid
• DTXSID80222243
• 4'-P-N-pantothenoylcysteine
• N-{N-[(2R)-2-hydroxy-3,3-dimethyl-4-phosphonooxybutanoyl]-beta-alanyl}-L-cysteine
• Pantothenylcysteine 4'-phosphate
• 4'-phospho-N-pantothenoylcysteine
• 9Z3
• 4'-phosphopantothenoylcysteine
• L-Cysteine, N-(N-(2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl)-beta-alanyl)-, (R)-
• 4'-Phosphopantothenoyl-L-cysteine
• (R)-N-[N-[2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-beta-alanyl]-L-Cysteine
• (R)-4'-phospho-N-pantothenoyl-L-cysteine
• XQYALQVLCNHCFT-CBAPKCEASA-N
• N-[(R)-4-phosphopantothenoyl]-L-cysteine
• (R)-N-[N-[2-hydroxy-3,3-dimethyl-1-oxo-4-(phosphonooxy)butyl]-b-alanyl]-L-Cysteine
• N-[(R)-4'-Phosphopantothenoyl]-L-cysteine
• N-((R)-4'-phosphopantothenoyl)-L-cysteine
• N-((R)-4-phosphopantothenoyl)-L-cysteine
• (R)-4'-Phosphopantothenoyl-L-cysteine
• 7196-09-0
• Pantothenoylcysteine 4'-phosphate
• N-[(2R)-2-hydroxy-3,3-dimethyl-4-(phosphonooxy)butanoyl]-beta-alanyl-L-cysteine
• 4-P-N-pantothenoylcysteine
• C04352
• (2R)-2-{3-[(2R)-2-hydroxy-3-methyl-3-[(phosphonooxy)methyl]butanamido]propanamido}-3-sulfanylpropanoic acid
• CHEBI:15769
• 4-PHOSPHOPANTOTHENOYLCYSTEINE
• Q27098222

• Inchi： 1S/C12H23N2O9PS/c1-12(2,6-23-24(20,21)22)9(16)10(17)13-4-3-8(15)14-7(5-25)11(18)19/h7,9,16,25H,3-6H2,1-2H3,(H,13,17)(H,14,15)(H,18,19)(H2,20,21,22)/t7-,9-/m0/s1
• InChI Key： XQYALQVLCNHCFT-CBAPKCEASA-N
• SMILES： SC[C@@H](C(=O)O)NC(CCNC([C@@H](C(C)(C)COP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 402.08629
• Monoisotopic Mass: 402.08618849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 182.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides